- Conformational Studies by Dynamic NMR. 74.Stereomutations of the Conformational Enantiomers in Peri-Substituted 1-Acylnaphthalenes, Journal of Organic Chemistry, 2000, 65(10), 3200-3206
Cas no 90555-65-0 (3-Ethylphenylboronic acid)
3-Ethylphenylboronic acid structure
Product Name:3-Ethylphenylboronic acid
CAS No:90555-65-0
MF:C8H11BO2
MW:149.982742547989
MDL:MFCD06657721
CID:803187
PubChem ID:16427138
Update Time:2024-10-26
3-Ethylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethylphenylboronic acid
- (3-ethylphenyl)boronic acid
- Boronic acid,B-(3-ethylphenyl)-
- m-Ethylphenylboronic Acid
- 3-Ethylphenylboronicacid
- Boronic acid, (3-ethylphenyl)-
- 3-ethylphenyl boronic acid
- 3-(Ethylphenyl)boronic acid
- 3-ETHYLBENZENEBORONIC ACID
- JIMVRUCDZGFJRE-UHFFFAOYSA-N
- Boronic acid, B-(3-ethylphenyl)-
- 3-Ethylphenylboronic acid, AldrichCPR
- CM13568
- AB25651
- AS06032
- BC001415
- B-(3-Ethylphenyl)boronic acid (ACI)
- Benzeneboronic acid, m-ethyl- (7CI)
- Boronic acid, (3-ethylphenyl)- (9CI)
- MFCD06657721
- 90555-65-0
- SCHEMBL692342
- m-ethylphenylboronic acid;3-ethylbenzeneboronic acid;
- SY015916
- DTXSID70586043
- AKOS009319831
- EN300-1262814
- DS-12881
- Z381540870
- BP-11416
- CS-W005541
- J-512434
-
- MDL： MFCD06657721
- Inchi： 1S/C8H11BO2/c1-2-7-4-3-5-8(6-7)9(10)11/h3-6,10-11H,2H2,1H3
- InChI Key： JIMVRUCDZGFJRE-UHFFFAOYSA-N
- SMILES： OB(C1C=C(CC)C=CC=1)O
Computed Properties
- Exact Mass: 150.08500
- Monoisotopic Mass: 150.0852098g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 102.5-107.5 C
- Solubility: Slightly soluble (1.8 g/l) (25 º C),
- PSA: 40.46000
- LogP: -0.07120
3-Ethylphenylboronic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/38
- Safety Instruction： S26; S36/37
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
3-Ethylphenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Ethylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112345-5g |
3-Ethylphenylboronic acid |
90555-65-0 | 97% | 5g |
$380.16 | 2023-08-31 | |
| Alichem | A019112345-10g |
3-Ethylphenylboronic acid |
90555-65-0 | 97% | 10g |
$668.33 | 2023-08-31 | |
| Alichem | A019112345-25g |
3-Ethylphenylboronic acid |
90555-65-0 | 97% | 25g |
$1356.43 | 2023-08-31 | |
| Fluorochem | 092255-250mg |
3-Ethylphenylboronic acid |
90555-65-0 | 95% | 250mg |
￡34.00 | 2022-03-01 | |
| Fluorochem | 092255-25g |
3-Ethylphenylboronic acid |
90555-65-0 | 95% | 25g |
￡890.00 | 2022-03-01 | |
| Chemenu | CM135334-1g |
3-Ethylphenylboronic acid |
90555-65-0 | 97% | 1g |
$92 | 2021-08-05 | |
| Chemenu | CM135334-5g |
3-Ethylphenylboronic acid |
90555-65-0 | 97% | 5g |
$220 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WT704-200mg |
3-Ethylphenylboronic acid |
90555-65-0 | 97% | 200mg |
185.0CNY | 2021-08-04 | |
| TRC | E926093-100mg |
3-Ethylphenylboronic acid |
90555-65-0 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E926093-250mg |
3-Ethylphenylboronic acid |
90555-65-0 | 250mg |
$98.00 | 2023-05-18 |
3-Ethylphenylboronic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 10 min, -78 °C
1.2 Reagents: Triisopropyl borate Solvents: Tetrahydrofuran ; -78 °C; 10 h, -78 °C; -78 °C → rt
1.2 Reagents: Triisopropyl borate Solvents: Tetrahydrofuran ; -78 °C; 10 h, -78 °C; -78 °C → rt
Reference
3-Ethylphenylboronic acid Raw materials
3-Ethylphenylboronic acid Preparation Products
3-Ethylphenylboronic acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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